4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde

• IUPAC Name: 4-[2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C19H20Br2O5/c1-13-9-15(20)19(16(21)10-13)26-8-6-24-5-7-25-17-4-3-14(12-22)11-18(17)23-2/h3-4,9-12H,5-8H2,1-2H3
• InChI Key: UBXAYFYUGPBHRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Br)OCCOCCOC2=C(C=C(C=C2)C=O)OC)Br
• Molecular Formula: C19H20Br2O5
• Molecular Weight: 488.2 g/mol

Description

4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde, also known as DBEMB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the family of benzaldehydes, which are widely used in the pharmaceutical industry for their diverse biological activities.

Mechanism of Action

The mechanism of action of 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde involves the inhibition of the STAT3 signaling pathway, which is known to play a critical role in cancer cell proliferation and survival. 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde inhibits the phosphorylation of STAT3, thereby preventing its activation and downstream signaling.
Biochemical and Physiological Effects:
4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of tumor growth in vivo. Additionally, 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde has been shown to have anti-inflammatory and antioxidant activities, which may contribute to its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde in lab experiments is its high potency and selectivity towards cancer cells. Additionally, 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde has low toxicity towards normal cells, which makes it a promising candidate for further development as an anticancer agent. However, one of the limitations of using 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde, including:
1. Optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the structure-activity relationship of 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde to identify more potent analogs.
3. Evaluation of the pharmacokinetics and pharmacodynamics of 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde in vivo to determine its efficacy and toxicity.
4. Development of novel drug delivery systems to improve the bioavailability and efficacy of 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde.
5. Investigation of the potential of 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde as a therapeutic agent for other diseases, such as inflammation and neurodegenerative disorders.
In conclusion, 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde is a promising compound with potential applications in drug discovery and development, particularly in the field of cancer research. Further research is needed to optimize its synthesis, evaluate its pharmacokinetics and pharmacodynamics, and explore its potential as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde involves the reaction of 3-methoxybenzaldehyde with 2,6-dibromo-4-methylphenol in the presence of sodium hydride as a base and potassium carbonate as a catalyst. The resulting intermediate is then reacted with 2-(2-chloroethoxy)ethanol in the presence of sodium hydride to yield the final product.

Scientific Research Applications

4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. 4-{2-[2-(2,6-dibromo-4-methylphenoxy)ethoxy]ethoxy}-3-methoxybenzaldehyde exerts its anticancer activity by inducing apoptosis, or programmed cell death, in cancer cells.